Cas no 876890-28-7 (2-(Ethylthio)pyrimidine-5-carbaldehyde)

• Product Name: 2-(Ethylthio)pyrimidine-5-carbaldehyde
• CAS No: 876890-28-7
• MF: C₇H₈N₂OS
• MW: 168.216219902039
• MDL: MFCD07186316
• CID: 876386
• PubChem ID: 329775255
• Update Time: 2024-10-26

2-(Ethylthio)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylthio)pyrimidine-5-carbaldehyde
• 2-(ethylsulfanyl)pyrimidine-5-carbaldehyde
• 2-Ethylsulfanyl-pyrimidine-5-carbaldehyde
• 2-ethylsulfanylpyrimidine-5-carbaldehyde
• 2-(ethylthio)pyrimidine-5-carbaldehyde(SALTDATA: FREE)
• 2-(Ethylthio)-5-pyrimidinecarboxaldehyde (ACI)
• AS-47893
• SB57380
• 876890-28-7
• F16713
• MFCD07186316
• DB-028027
• 2-(Ethylthio)pyrimidine-5-carbaldehyde, AldrichCPR
• SCHEMBL7996237
• CS-0151407
• 2-(Ethylthio)-5-pyrimidinecarbaldehyde
• AKOS000283846
• DTXSID90390280

• MDL： MFCD07186316
• Inchi： 1S/C7H8N2OS/c1-2-11-7-8-3-6(5-10)4-9-7/h3-5H,2H2,1H3
• InChI Key： GFSPUASKPCHMEW-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(SCC)=NC=1

Computed Properties

• Exact Mass: 168.03600
• Monoisotopic Mass: 168.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.23
• Melting Point: Not available
• Boiling Point: 309°C at 760 mmHg
• Flash Point: 140.7°C
• Refractive Index: 1.569
• PSA: 68.15000
• LogP: 1.40110
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(Ethylthio)pyrimidine-5-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers